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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in strengthening
their research profiles for the Science Advice Skills Development Program (SASDP) selection.

Frequently Asked Questions (FAQs)

Q1: What are the core eligibility criteria for the SASDP?

To be eligible for the SASDP, applicants must be early to mid-career African scientists and
researchers working on the African continent.[1] Key requirements include holding a PhD
obtained within the last 5-10 years and being under the age of 50.[1] The program has a
particular interest in researchers with a strong scientific track record in fields related to climate
change, such as Health, Water, Energy, and Food Security.[1]

Q2: The application mentions a "keen interest in science advice." How can | effectively
demonstrate this?

Selection committees look for tangible evidence of your interest in the intersection of science
and policy. This can be demonstrated through a variety of activities that go beyond traditional
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research.[2][3]

Troubleshooting Guide: Demonstrating Interest in Science Advice

Issue

Solution

Examples

Lack of formal policy

experience

Gain practical experience in

non-academic settings.

Volunteer or intern with a
government agency, non-profit
organization, or a company

involved in policy.[2]

Limited knowledge of current

policy issues

Actively track and engage with
current science policy

discussions.

Follow relevant news outlets,
subscribe to policy-focused
newsletters, and participate in

online forums.[2][3]

No experience in advocacy

Participate in or organize

advocacy activities.

Engage in events like a
"Capitol Hill Day," create a
science policy discussion
group at your institution, or

invite local officials to speak.[2]

Difficulty communicating

research to a lay audience

Hone your science

communication skills.

Write op-eds on policy topics,
teach a seminar for high
school students, or create a
blog or podcast to explain your

research to the public.[2][4]

Q3: The SASDP assesses "research skills and experience, as demonstrated by their public

outputs.” What types of "public outputs" are considered beyond peer-reviewed publications?

"Public outputs" encompass a broader range of contributions than just traditional journal

articles.[1] These can include a variety of materials that demonstrate your ability to

communicate your research to different audiences and its potential impact on policy and

society.[1][5]

Troubleshooting Guide: Diversifying Your Public Outputs
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Issue

Solution

Examples

My research is only published

in academic journals.

Create accessible summaries
and presentations of your

work.

Develop infographics, video
summaries, or podcasts
explaining your key findings.[4]
[5]

My work has not yet influenced

policy.

Produce policy-relevant

documents.

Write policy briefs, white
papers, or research reports for

government bodies.[1][6]

Limited engagement with the

broader community.

Participate in public
engagement and educational

outreach.

Give public talks, organize
workshops, or develop
educational materials based

on your research.[4]

Data from my research is not

widely accessible.

Publish your datasets and

research protocols.

Utilize open-access
repositories to share your data,
code, and methodologies,
promoting transparency and
reproducibility.[5]

Experimental Protocols: Methodologies for Profile

Enhancement

To systematically strengthen your research profile for SASDP selection, consider the following

detailed protocols:

Protocol 1: Developing a Policy-Focused Research Narrative

Objective: To align your research experience with the goals of the SASDP and demonstrate a

clear interest in science advice.

Methodology:

« ldentify Policy Intersections: Analyze your current and past research projects to identify

areas with direct or indirect policy implications.
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e Conduct a "Policy Gap" Analysis: Research current policies related to your field of expertise.
Identify gaps or areas where scientific evidence is lacking.

o Frame Your Research Questions: In your application materials, frame your research
guestions and objectives in the context of addressing these policy gaps.

e Develop a "Science-to-Policy” Logic Model: Create a visual representation of how your
research inputs (e.g., data collection, analysis) lead to outputs (e.g., publications, policy
briefs) and ultimately to desired policy outcomes.

Protocol 2: Strategic Dissemination of Research Findings
Objective: To broaden the reach and impact of your research beyond academic circles.
Methodology:

o Audience Segmentation: Identify key non-academic audiences for your research (e.g.,
policymakers, industry professionals, community leaders).

» Tailored Communication: Develop distinct communication materials for each audience
segment. This may include plain-language summaries, infographics, and presentations.

o Multi-Platform Dissemination: Utilize a variety of channels to share your research, including
social media (LinkedIn, Twitter), institutional repositories, and presentations at non-academic
conferences.[4]

e Track and Measure Impact: Use analytics tools to track the engagement with your
disseminated materials (e.g., views, shares, downloads) to demonstrate the reach of your
work.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows for strengthening your research
profile.
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Caption: From Research to Societal Benefit.
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Caption: SASDP Application Preparation Workflow.

Tailoring Your Application Documents

Curriculum Vitae (CV):

Your CV for the SASDP should be a "blended" document that highlights both your academic
achievements and your potential for policy influence.[7]
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Key Sections to Emphasize:

e Research Experience: Frame your research in terms of its societal relevance and potential
policy impact.

e Public Outputs: Create a dedicated section that lists not only publications but also policy
briefs, presentations at non-academic conferences, media appearances, and other forms of
public engagement.

e Policy-Relevant Skills: Highlight skills in science communication, stakeholder engagement,
and data visualization.

» Professional Associations: Include memberships in organizations that have a policy focus.[7]
Letter of Recommendation:

A strong letter of recommendation is crucial and should be from someone who can speak to
both your research capabilities and your interest in science policy.[8][9]

Guidance for Your Recommender:

e Provide Context: Share the SASDP program description and selection criteria with your
recommender.

» Highlight Key Attributes: Ask them to provide specific examples of your communication skills,
leadership potential, and ability to work in interdisciplinary teams.

o Connect Research to Policy: Encourage them to comment on the broader implications of
your research and your potential to contribute to evidence-informed policymaking. Selection
committees value letters that connect the applicant's talents and experiences to the specific
criteria of the award.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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